Cas no 4920-46-1 (1H-Benzimidazole,4,5,6,7-tetrafluoro-)

• Product name: 1H-Benzimidazole,4,5,6,7-tetrafluoro-
• CAS No: 4920-46-1
• MF: C₇H₂F₄N₂
• MW: 190.097795009613
• CID: 326242
• PubChem ID: 45078638

1H-Benzimidazole,4,5,6,7-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,4,5,6,7-tetrafluoro-
• 1H-Benzimidazole,4,5,6,7-tetrafluoro-(9CI)
• 4,5,6,7-Tetrafluoro-1H-benzimidazole
• 4,5,6,7-
• 4,5,6,7-tetrachloro-spiro[benzo[1,3]dioxole-2,9'-fluorene]
• 4,5,6,7-Tetrachlor-spiro< 1,3> benzodioxol-2,9'-fluoren
• 4,5,6,7-Tetrachlor-spiro< 1,3-benzodioxol> -2,9'-fluoren
• 4,5,6,7-Tetrafluorbenzimidazol
• 4,5,6,7-Tetrafluor-benzimidazol
• 4,5,6,7-Tetrafluor-isoindolin
• 4,5,6,7-tetrafluoro-1H-benzoimidazole
• 4,5,6,7-tetrafluorobenzimidazole
• Spiro[1,3-benzodioxole-2,9'-[9H]fluorene], 4,5,6,7-tetrachloro-
• 4,5,6,7-Tetrafluoro-1H-benzo[d]imidazole
• AKOS006279448
• SCHEMBL12320086
• 4920-46-1

• Inchi： InChI=1S/C7H2F4N2/c8-2-3(9)5(11)7-6(4(2)10)12-1-13-7/h1H,(H,12,13)
• InChI Key： BYGZIKVYZQCNDO-UHFFFAOYSA-N
• SMILES： FC1C2=C(NC=N2)C(F)=C(F)C=1F

Computed Properties

• Exact Mass: 190.01546
• Monoisotopic Mass: 190.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 28.68